Cas no 81697-99-6 (1H-Pyrrole-2,3,5-tricarboxaldehyde)
81697-99-6 structure
Product Name:1H-Pyrrole-2,3,5-tricarboxaldehyde
CAS No:81697-99-6
MF:C7H5NO3
MW:151.119501829147
CID:708167
PubChem ID:12914964
Update Time:2025-04-19
1H-Pyrrole-2,3,5-tricarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,3,5-tricarboxaldehyde
- 1H-pyrrole-2,3,5-tricarbaldehyde
- 1H-Pyrrole-2,3,5-tricarboxaldehyde (9CI)
- DTXSID20512852
- 81697-99-6
-
- Inchi: 1S/C7H5NO3/c9-2-5-1-6(3-10)8-7(5)4-11/h1-4,8H
- InChI Key: VUXRQLMUKQMWRO-UHFFFAOYSA-N
- SMILES: O=CC1=C(C=O)C=C(C=O)N1
Computed Properties
- Exact Mass: 151.026943022g/mol
- Monoisotopic Mass: 151.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 67Ų
1H-Pyrrole-2,3,5-tricarboxaldehyde Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
81697-99-6 (1H-Pyrrole-2,3,5-tricarboxaldehyde) Related Products
- 2199-62-4(1H-Pyrrole-3-carboxaldehyde, 2,4-dimethyl-)
- 2199-58-8(3,5-Dimethyl-1H-pyrrole-2-carbaldehyde)
- 2199-63-5(2,5-Dimethyl-1H-pyrrole-3-carbaldehyde)
- 17619-39-5(2-methyl-1H-Pyrrole-3-carboxaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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